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Compound of Interest

Compound Name: 3-Bromo-4-hydroxybenzaldehyde

Cat. No.: B1265673

An In-depth Technical Guide to the Toxicological Data and Safety Handling of 3-Bromo-4-
hydroxybenzaldehyde

This guide provides comprehensive toxicological information and safety handling procedures
for 3-Bromo-4-hydroxybenzaldehyde (CAS No. 2973-78-6). It is intended for researchers,
scientists, and professionals in drug development who may handle this compound. The
information is compiled from various safety data sheets and chemical databases.

Toxicological Data

Detailed quantitative toxicological data such as LD50 and LC50 values for 3-Bromo-4-
hydroxybenzaldehyde are not readily available in the public domain.[1][2] The primary
toxicological information is derived from its hazard classifications under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).[3]

The compound is classified as causing skin irritation, serious eye irritation, and potential
respiratory irritation.[1][3][4][5]

Table 1: GHS Hazard Classification for 3-Bromo-4-hydroxybenzaldehyde
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GHS Hazard
Hazard
Hazard Class Category Statement Source(s)
Statement
Code
Skin )
) o Causes skin
Corrosion/Irritatio 2 H315 S [11[3]
irritation
n
Serious Eye

Causes serious
Damage/Eye 2A H319 S [1][3]
eye irritation

Irritation

Specific Target

Organ Toxicity

] May cause
(Single )
3 H335 respiratory [11[31[6]
Exposure) - N
irritation

Respiratory

System

There is no data available to classify 3-Bromo-4-hydroxybenzaldehyde for germ cell
mutagenicity, carcinogenicity, or reproductive toxicity.[1]

Safety and Handling

Due to its hazardous properties, strict safety protocols must be followed when handling 3-
Bromo-4-hydroxybenzaldehyde.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment should be worn to minimize exposure.[1][6]

o Eye/Face Protection: Wear chemical safety goggles or glasses with side-shields conforming
to EN166 (EU) or NIOSH (US) standards.[7][8]

» Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) and a laboratory coat or
other protective clothing are necessary to prevent skin contact.[6][9]
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» Respiratory Protection: If handling in a poorly ventilated area or if dust is generated, a
NIOSH-approved respirator (such as an N95 dust mask) should be used.[6][9]

Handling and Storage

» Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhaling dust.[1][7] Avoid contact with skin, eyes, and clothing.[7] Wash hands thoroughly
after handling.[1]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][4] The
compound may be moisture-sensitive.[1]

Fire and Explosion Hazards
¢ Flash Point: 82°C (lit.)

o Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam to extinguish fires.[7]

e Hazardous Combustion Products: Thermal decomposition may produce carbon monoxide,
carbon dioxide, and hydrogen bromide gas.[10]

First Aid Measures

Immediate medical attention is required in case of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][7] Seek medical attention.[1]

o Skin Contact: In case of contact, immediately flush skin with plenty of soap and water for at
least 15 minutes while removing contaminated clothing and shoes.[1][7] Get medical advice
if skin irritation occurs.[4]

 Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration.[1][7] If
breathing is difficult, give oxygen.[7] Seek medical attention.[1]

 Ingestion: Do NOT induce vomiting.[7] Clean mouth with water and drink plenty of water
afterwards.[1] Never give anything by mouth to an unconscious person.[7] Seek medical
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attention.[1]

Experimental Protocols

Specific experimental protocols for the toxicological assessment of 3-Bromo-4-
hydroxybenzaldehyde are not detailed in the available literature. However, the assessment of
its primary hazards—skin and eye irritation—would typically follow standardized guidelines,
such as those established by the Organisation for Economic Co-operation and Development
(OECD).

General Protocol for Skin Irritation Assessment (based on OECD Guideline 404):

Test System: Typically, the test is conducted on healthy young adult albino rabbits.

o Application: A small amount (e.g., 0.5 g) of the test substance is applied to a small area of
shaved skin.

o Observation: The application site is observed for signs of erythema (redness) and edema
(swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

e Scoring: The reactions are scored according to a standardized grading system.

» Classification: The substance is classified as a skin irritant based on the severity and
persistence of the observed skin reactions.

General Protocol for Eye Irritation Assessment (based on OECD Guideline 405):
o Test System: The test is usually performed on healthy young adult albino rabbits.

e Application: A small amount (e.g., 0.1 mL or 0.1 g) of the test substance is instilled into the
conjunctival sac of one eye of the animal.

» Observation: The eyes are examined for signs of corneal opacity, iritis, conjunctival redness,
and chemosis (swelling) at specific time points (e.g., 1, 24, 48, and 72 hours) after
instillation.

e Scoring: The ocular lesions are scored using a standardized system.
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o Classification: The substance is classified as an eye irritant based on the nature and severity
of the eye damage, as well as its reversibility.

In vitro and ex vivo methods are also increasingly used as alternatives to animal testing for
assessing skin and eye irritation potential.

Visualizations

The following diagrams illustrate key safety workflows and information for 3-Bromo-4-

hydroxybenzaldehyde.
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Caption: GHS Hazard Classification.
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Caption: Chemical Spill Response Workflow.
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First Aid for 3-Bromo-4-hydroxybenzaldehyde Exposure
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Caption: First Aid Procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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